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Chemical Profile & Stability of J Acid Urea

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(haphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

Here is a summary of the key physicochemical and stability data for J Acid Urea (AMI-1) [1].

Property Specification / Value

CAS Number 134-47-4 [1]

Molecular Formula C21H16N209S2 [1]

Molecular Weight 504.4897 g/mol [1]

Purity >98% [1]

Appearance Light brown to brown solid powder [1]
Melting Point 86-88 °C [1]

Recommended Storage (Powder) -20°C (3 years) or 4°C (2 years) [1]
Recommended Storage (Solution) -80°C (6 months) or -20°C (1 month) [1]
Solubility in DMSO ~83.33 mg/mL (~165.18 mM) [1]

Frequently Asked Questions & Troubleshooting
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Q1: How should I store J Acid Urea to ensure its stability?

e Stable Storage: The solid powder is stable at room temperature for a few days during shipping but
should be stored at -20°C for long-term stability (up to 3 years) or at 4°C for shorter periods (2 years)
[1].

¢ Solution Handling: Prepare stock solutions in DMSO. For optimal stability, aliquot the solution and
store it at -80°C for up to 6 months or at -20°C for one month. Avoid repeated freeze-thaw cycles [1].

Q2: I am observing unexpected results in my cell viability assay. What could be the issue?

e Concentration Verification: First, confirm the concentration of your stock solution and working
dilutions. Use the provided molecular weight (504.49 g/mol) for accurate molarity calculations [1].

¢ Solvent Cytotoxicity: The recommended solvent for stock solutions is DMSO. Ensure that the final
concentration of DMSO in your cell culture media does not exceed 0.1-1.0%, as higher
concentrations can be toxic to cells and confound your results.

e Expected Activity Reference: In cell viability assays (e.g., with S180 sarcoma cells), J Acid Urea
typically reduces cell survival in a time- and dose-dependent manner, with effects observed at
concentrations in the millimolar range (e.g., 0.6-2.4 mM over 48-96 hours) [1]. Significant deviation
from this pattern may indicate a compound stability or preparation issue.

Q3: How do I prepare solutions of J Acid Urea for my in vitro experiments? The following table outlines

two standard methods for preparing working solutions for in vitro assays [1].

Formulation Composition Preparation Example (for 1 mL of 2.08 mg/mL solution)

| Aqueous Solution | 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline | 1. Add 100 pL of 20.8
mg/mL DMSO stock to 400 pL. PEG300 and mix. 2. Add 50 pL Tween-80 and mix. 3. Add 450 pL saline to
a final volume of 1 mL. | | Oil-based Solution | 10% DMSO + 90% Corn Qil | 1. Add 100 pL of 20.8 mg/mL
DMSO stock to 900 pL of corn oil and mix evenly. |

Q4: The color of my J Acid Urea powder is light brown. Is this normal? Yes. The manufacturer specifies
that J Acid Urea has a light brown to brown appearance as a solid powder, so this is expected and does not

indicate degradation [1].

Experimental Protocols
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Cell Viability Assay (Referenced from [1]) This protocol summarizes the method used to demonstrate the

anti-survival effect of J Acid Urea on sarcoma cells.

e Cell Lines: S180 (mouse sarcoma) or U20S (human osteosarcoma) cells.

e Test Concentrations: 0.6 mM, 1.2 mM, and 2.4 mM of J Acid Urea.

¢ Incubation Duration: 48, 72, and 96 hours.

¢ Expected Outcome: A time- and dose-dependent reduction in cell viability.

¢ Additional Analysis: Apoptosis analysis (e.g., by flow cytometry using Annexin V/PI staining) can be
performed on S180 cells treated with 1.2 mM and 2.4 mM J Acid Urea for 48 and 72 hours, showing
an increase in apoptotic cells [1].

Visual Guide to J Acid Urea's Mechanism & Stability

The following diagram illustrates the core mechanism of J Acid Urea and the key factors that influence its

stability in the research setting.

J Acid Urea: Mechanism and Stability Factors
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Key Takeaways for Researchers

¢ Stability is Manageable: The solid form of J Acid Urea is stable for long-term storage at -20°C. The
primary stability challenge involves its solutions, which require aliquoting and storage at -80°C to
prevent degradation.

¢ Biological Activity is Dose-Dependent: Its effects on cell viability and apoptosis are clear and
reproducible when used within the reported concentration ranges (e.g., 0.6-2.4 mM) and with
appropriate solvent controls.

¢ Follow Proven Protocols: Adhering to the recommended solution preparation methods and assay
protocols will yield the most reliable and consistent experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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